Cas no 16887-60-8 (3-Chlorobenzoate)

3-Chlorobenzoate structure
3-Chlorobenzoate structure
Product Name:3-Chlorobenzoate
CAS No:16887-60-8
MF:C7H4ClO2
MW:155.55846118927
CID:144998
PubChem ID:3014955
Update Time:2024-03-01

3-Chlorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-chloro-, ion(1-)
    • m-chlorobenzoate anion
    • 3-Chlorobenzoate
    • 3-Chlorobenzoate anion
    • Benzoicacid, m-chloro-, ion(1-) (8CI)
    • m-Chlorobenzoate
    • meta-chlorobenzoate
    • mCl-benzoate anion
    • 3-Chlorobenzoate, ion
    • 3-chlorobenzoic acid, ion(1-)
    • Benzoic acid, 3-chloro-, ion(1-)
    • Q27109272
    • Inchi: 1S/C7H5ClO2/c8-6-3-1-2-5(4-6)7(9)10/h1-4H,(H,9,10)/p-1
    • InChI Key: LULAYUGMBFYYEX-UHFFFAOYSA-M
    • SMILES: ClC1=CC=CC(C(=O)[O-])=C1

Computed Properties

  • Exact Mass: 154.99
  • Monoisotopic Mass: 154.99
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 40.1

3-Chlorobenzoate Related Literature

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